Cas no 473-30-3 (Thiazolesulfone)

Thiazolesulfone is a sulfone-containing heterocyclic compound characterized by a thiazole ring, which imparts unique chemical and biological properties. Its structure combines the stability of sulfone groups with the reactivity of the thiazole moiety, making it valuable in pharmaceutical and agrochemical applications. Thiazolesulfone derivatives are often explored for their antimicrobial, anti-inflammatory, and enzyme-inhibitory activities. The compound’s versatility allows for functionalization at multiple sites, enabling tailored modifications for specific research or industrial purposes. Its stability under various conditions and compatibility with synthetic methodologies further enhance its utility in organic synthesis and drug development. Thiazolesulfone serves as a key intermediate in the preparation of biologically active molecules.

Thiazolesulfone structure

Product Name:Thiazolesulfone

CAS No:473-30-3

MF:C₉H₉N₃O₂S₂

MW:255.316658735275

CID:329040

PubChem ID:10124

Update Time:2025-06-07

Thiazolesulfone Chemical and Physical Properties

Names and Identifiers

- 2-Thiazolamine,5-[(4-aminophenyl)sulfonyl]-
- 5-(4-aminophenyl)sulfonyl-1,3-thiazol-2-amine
- 2-amino-5-(4-aminophenylsulfonyl)thiazole
- 2-Amino-5-(p-aminophenylsulfonyl)thiazole
- 5-(4-amino-benzenesulfonyl)-thiazol-2-ylamine
- 5-(4-aminophenylsulfonyl)thiazol-2-amine
- 5-Sulfanilyl-thiazol-2-ylamin
- 5-sulfanilyl-thiazol-2-ylamine
- Promizole
- Thiazol sulfone
- thiazolesulfone
- Thiazosulfon
- Thiazosulfone
- Thiazosulfonum
- Tiazosolfone
- 5-[(4-aminophenyl)sulfonyl]-1,3-thiazol-2-ylamine
- NSC-1884
- NSC1884
- Thiazosulfone (INN)
- Thiazosulfonum [INN-Latin]
- 2-Amino-5-sulfanilylthiazole; NSC 1884; Promizol; Promizole
- KVEZIRCKNOTGKY-UHFFFAOYSA-N
- Promizol
- 473-30-3
- Tiazosulfona [INN-Spanish]
- D02522
- Q27292585
- 2-Thiazolamine, 5-((4-aminophenyl)sulfonyl)-
- 2-Thiazolamine, 5-[(4-aminophenyl)sulfonyl]-
- NSC 1884
- 5-((4-Aminophenyl)sulfonyl)thiazol-2-amine
- NS00122998
- WE45JZI7YO
- UNII-WE45JZI7YO
- THIAZOSULFONE [MART.]
- Promizole (TN)
- Tiazosulfona
- THIAZOLSULFONE
- 5-(4-aminophenyl)sulfonylthiazol-2-amine
- THIAZOLSULFONE [MI]
- CHEMBL2107139
- CHEBI:135045
- Thiazole, 2-amino-5-sulfanilyl-
- Thiazosulphone
- Tiazosolfone [DCIT]
- Thiazolsulphone
- SCHEMBL152559
- DTXSID80197088
- Thiazosulfone [INN]
- 2-Amino-5-sulfanilylthiazole
- Thiazolesulfone
- Inchi： 1S/C9H9N3O2S2/c10-6-1-3-7(4-2-6)16(13,14)8-5-12-9(11)15-8/h1-5H,10H2,(H2,11,12)
- InChI Key： KVEZIRCKNOTGKY-UHFFFAOYSA-N
- SMILES： S(C1=CN=C(N)S1)(C1C=CC(=CC=1)N)(=O)=O

Computed Properties

Exact Mass: 255.01400
Monoisotopic Mass: 255.013618
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 136
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.1

Experimental Properties

Density: 1.4629 (rough estimate)
Melting Point: 219-221° (some decompn)
Boiling Point: 559.2°Cat760mmHg
Flash Point: 292°C
Refractive Index: 1.6740 (estimate)
PSA: 135.69000
LogP: 3.38350

Thiazolesulfone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T473300-10mg	Thiazolesulfone	473-30-3	10mg	$ 110.00	2023-04-16
TRC	T473300-50mg	Thiazolesulfone	473-30-3	50mg	$ 500.00	2023-04-16
TRC	T473300-100mg	Thiazolesulfone	473-30-3	100mg	$ 800.00	2023-09-05